Cas no 2228928-05-8 (2-fluoro-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-fluoro-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2228928-05-8
• MF: C₁₁H₁₇FN₂O₂
• MW: 228.263286352158
• CID: 6599556
• PubChem ID: 165659726
• Update Time: 2025-08-04

2-fluoro-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-ol
• 2-fluoro-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-ol
• 2228928-05-8
• EN300-1727872

• Inchi： 1S/C11H17FN2O2/c1-14-7-9(10(15)6-12)11(13-14)8-2-4-16-5-3-8/h7-8,10,15H,2-6H2,1H3
• InChI Key： QNSACKFQRMZQBL-UHFFFAOYSA-N
• SMILES： FCC(C1=CN(C)N=C1C1CCOCC1)O

Computed Properties

• Exact Mass: 228.12740595g/mol
• Monoisotopic Mass: 228.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-fluoro-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-ol

Compound CAS No. 2228928-05-8: 2-fluoro-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethan-1-ol

The compound CAS No. 2228928-05-8, also known as 2-fluoro-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yethan1ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a fluorine atom, a methyl group, and an oxane (tetrahydropyran) moiety. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as cross-coupling reactions and stereoselective synthesis. These methods have not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in sensitive areas such as drug development. The molecule's structure allows for versatile modifications, enabling researchers to explore its potential in areas ranging from antimicrobial agents to bioactive materials.

One of the most promising applications of this compound lies in its potential as a drug candidate. The pyrazole ring is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in the treatment of diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has shown promise in the field of materials science. Its unique structure allows for the formation of stable complexes with metal ions, which can be utilized in the development of novel catalysts and sensors. Researchers have also explored its use in the synthesis of self-healing polymers, where the oxane moiety plays a critical role in enabling dynamic covalent bonds.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high efficiency and selectivity. Key steps include the formation of the pyrazole ring through cyclization reactions, followed by the introduction of substituents such as the fluorine atom and methyl group. The integration of these functional groups into the molecule's structure is essential for achieving its desired properties.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Initial studies suggest that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, CAS No. 2228928-05-8 (2-fluoro...) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application research, positions it as a valuable asset for future innovations in chemistry and pharmacology.